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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790

Application Notes and Protocols for Heptyl
Hexanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of heptyl
hexanoate in a laboratory setting. The protocols outlined below are intended to ensure the
integrity of the compound and the safety of laboratory personnel.

Compound Information

Heptyl hexanoate (C13H2602) is an ester known for its fruity aroma and is used in the flavor
and fragrance industry. It is also found in some plants and acts as an insect pheromone. In a
research context, it can be used as a reference standard, a starting material for synthesis, or in
biological assays.

Physical and Chemical Properties

The following table summarizes the key quantitative data for heptyl hexanoate.
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Property Value Reference(s)
Molecular Formula C13H2602 [1]
Molecular Weight 214.34 g/mol [1]
Appearance Colorless to pale yellow liquid
Boiling Point 258.6 °C at 760 mmHg
Flash Point 109.6 °C
Density 0.869 g/cm?3
Solubility Insoluble in water; Soluble in 2]
alcohol
Refractive Index 1.432

Safety, Handling, and Storage Protocols

While heptyl hexanoate is not classified as a hazardous substance, good laboratory practices
should always be followed. The following protocols are based on information for the closely
related compound, hexyl hexanoate, and general guidelines for handling esters.

Hazard Identification and Personal Protective Equipment

Hazard Precaution
) Avoid breathing vapors or mists. Use in a well-
Inhalation

ventilated area or with a chemical fume hood.

) May cause mild irritation upon prolonged
Skin Contact .
contact. Wear nitrile gloves and a lab coat.

May cause irritation. Wear safety glasses or

Eye Contact
goggles.

) Do not ingest. If swallowed, rinse mouth with
Ingestion . .
water and seek medical advice.
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Handling Procedures

Always handle heptyl hexanoate in a well-ventilated area, preferably within a chemical fume
hood.

Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses.

Avoid contact with skin and eyes. In case of contact, rinse the affected area with copious
amounts of water.

Use spark-proof tools and avoid sources of ignition, as the compound is combustible at high
temperatures.

Ground and bond containers when transferring large quantities to prevent static discharge.

Storage Procedures

Store in a tightly sealed container to prevent contamination and evaporation.
Keep in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.

For long-term storage, refrigeration at 4°C is recommended. For extended stability,
especially for high-purity standards, storage at -20°C under an inert atmosphere (e.g., argon
or nitrogen) in a sealed glass ampoule is advisable.[3]

Store away from strong oxidizing agents and strong acids or bases.

Use glass containers for storage, as prolonged contact with certain plastics may lead to
leaching of plasticizers.[3]

Spill and Waste Disposal

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, sealed container for disposal.

For larger spills, evacuate the area and ensure adequate ventilation. Prevent the spill from
entering drains.
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» Dispose of waste heptyl hexanoate and contaminated materials in accordance with local,
state, and federal regulations. Unused material should be treated as chemical waste.

Experimental Protocols

Protocol for the Synthesis of Heptyl Hexanoate via
Steglich Esterification

This protocol describes the synthesis of heptyl hexanoate from hexanoic acid and heptan-1-ol
using a Steglich esterification reaction.[4][5][6]

Materials:

Hexanoic acid

e Heptan-1-ol

e N,N'-Dicyclohexylcarbodiimide (DCC)

e 4-Dimethylaminopyridine (DMAP)

e Dichloromethane (DCM), anhydrous

e Hydrochloric acid (HCI), 1 M solution

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Separatory funnel

 Rotary evaporator
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o Standard laboratory glassware
Procedure:

e In a clean, dry round-bottom flask, dissolve hexanoic acid (1.0 equivalent) in anhydrous
dichloromethane.

e Add heptan-1-ol (1.1 equivalents) to the solution.
e Add a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 equivalents).

e While stirring the mixture at 0°C (ice bath), slowly add a solution of N,N'-
dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in anhydrous dichloromethane.

» Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The
formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

» Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, filter the mixture to remove the DCU precipitate. Wash the
precipitate with a small amount of dichloromethane.

o Combine the filtrate and washings in a separatory funnel.

e Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.
e Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

« Filter the solution to remove the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude
heptyl hexanoate.

o Purify the crude product by flash column chromatography on silica gel, if necessary, to yield
pure heptyl hexanoate.

Diagrams and Workflows
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Experimental Workflow for Heptyl Hexanoate Synthesis
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1. Combine Hexanoic Acid,
Heptan-1-ol, and DMAP

in Anhydrous DCM

2. Cool to 0°C

[3. Add DCC Solution}

4. Stir at Room Temperature
(12-24h)

:

[5. Filter to Remove DCU

6. Aqueous Workup
(HCI, NaHCO3, Brine)
[7. Dry with Mg804)

8. Concentrate via
Rotary Evaporation

'

9. Purify by Column
Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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